N-[2-(oxolan-3-yl)ethyl]-3-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxamide

• IUPAC Name: N-[2-(oxolan-3-yl)ethyl]-3-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxamide
• InChI: InChI=1S/C22H26N2O2/c25-22(23-12-10-17-11-13-26-16-17)24-15-20-9-5-4-8-19(20)14-21(24)18-6-2-1-3-7-18/h1-9,17,21H,10-16H2,(H,23,25)
• InChI Key: KGIZJBIVVRYKMY-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CCNC(=O)N2CC3=CC=CC=C3CC2C4=CC=CC=C4
• Molecular Formula: C22H26N2O2
• Molecular Weight: 350.5 g/mol

Description

N-[2-(oxolan-3-yl)ethyl]-3-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxamide is a complex organic compound that belongs to the class of isoquinoline derivatives. This compound is characterized by its unique structure, which includes an oxolane ring, a phenyl group, and an isoquinoline core. Isoquinoline derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(oxolan-3-yl)ethyl]-3-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxamide typically involves multiple steps:

Formation of the Isoquinoline Core: The isoquinoline core can be synthesized through the Pictet-Spengler reaction, where a β-phenylethylamine derivative reacts with an aldehyde under acidic conditions to form the isoquinoline ring.

Introduction of the Oxolane Ring: The oxolane ring can be introduced via a nucleophilic substitution reaction, where an appropriate oxolane derivative reacts with an ethyl halide.

Coupling Reactions: The final step involves coupling the isoquinoline derivative with the oxolane derivative using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for the Pictet-Spengler reaction and automated systems for the coupling reactions to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the isoquinoline ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can occur at the carbonyl group, converting it to an alcohol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include m-chloroperbenzoic acid (m-CPBA) and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

Oxidation: Formation of N-oxides.

Reduction: Formation of alcohol derivatives.

Substitution: Various substituted phenyl derivatives depending on the electrophile used.

Scientific Research Applications

N-[2-(oxolan-3-yl)ethyl]-3-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[2-(oxolan-3-yl)ethyl]-3-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: It may interact with enzymes and receptors involved in neurotransmission, such as monoamine oxidase and serotonin receptors.

Pathways: The compound could modulate signaling pathways related to cell proliferation and apoptosis, contributing to its potential anticancer effects.

Comparison with Similar Compounds

Similar Compounds

N-[2-(oxolan-3-yl)ethyl]-3-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxamide: Similar structure but with a fully saturated isoquinoline ring.

N-[2-(oxolan-3-yl)ethyl]-3-phenylisoquinoline-2-carboxamide: Lacks the dihydro component in the isoquinoline ring.

Uniqueness

N-[2-(oxolan-3-yl)ethyl]-3-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxamide is unique due to its specific combination of an oxolane ring, a phenyl group, and a partially saturated isoquinoline ring. This unique structure contributes to its distinct chemical reactivity and potential biological activities, setting it apart from other isoquinoline derivatives.

This detailed overview provides a comprehensive understanding of N-[2-(oxolan-3-yl)ethyl]-3-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxamide, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds